10-{[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}-11-(prop-2-en-1-yl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one

• IUPAC Name: 10-[(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• InChI: InChI=1S/C18H19N3O2S2/c1-4-8-21-17(22)15-12-6-5-7-14(12)25-16(15)19-18(21)24-9-13-10(2)20-23-11(13)3/h4H,1,5-9H2,2-3H3
• InChI Key: WQURYPLHKOHSDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2CC=C
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

10-{[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}-11-(prop-2-en-1-yl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Applications

One-Pot Multistep Synthesis

The synthesis of complex molecules, such as dimethyl sulfomycinamate, demonstrates the capabilities of one-pot multistep reactions in creating compounds with potential antibiotic properties. These synthetic strategies could be relevant for constructing molecules with the specified oxazole and thiazole functionalities for pharmaceutical applications (Bagley et al., 2005).

Cycloaddition Reactions

The study of cycloadditions with chroman-4-one-derived thiosulfines indicates the synthetic versatility of incorporating sulfur atoms into cyclic structures. This methodology could be applicable in designing sulfur-containing tricyclic compounds for materials science or pharmaceutical synthesis (El-Essawy et al., 1998).

N-Acylation Methods

The development of practical methods for N-acylation highlights techniques for functionalizing nitrogen-containing compounds, potentially relevant for modifying compounds with azatricyclo structures to alter their physical, chemical, or biological properties (Thom & Kocieński, 1992).

Structural and Chemical Properties Analysis

Examining the thermal and photochemical rearrangements of compounds like benzazocine derivatives provides insights into the stability and reactivity of complex cyclic structures. Understanding these properties is crucial for the development of new materials and pharmaceuticals (Padwa et al., 1972).

Mechanism of Action

Target of Action

The compound “10-{[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}-11-(prop-2-en-1-yl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one” contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. Oxazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer activities . The specific targets of this compound would depend on its exact structure and any functional groups present.

Mode of Action

The mode of action of this compound would depend on its specific targets. For example, if it targets an enzyme, it might inhibit the enzyme’s activity, leading to a decrease in the production of a specific metabolite. If it targets a receptor, it might either activate or inhibit the receptor, leading to changes in cell signaling .

Biochemical Pathways

The affected biochemical pathways would depend on the specific targets of this compound. For example, if it targets an enzyme involved in DNA synthesis, it might affect the DNA replication pathway .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound would depend on its chemical structure. Factors such as its size, charge, lipophilicity, and the presence of functional groups can influence its absorption, distribution, metabolism, and excretion .

Result of Action

The molecular and cellular effects of this compound’s action would depend on its mode of action and the biochemical pathways it affects. For example, if it inhibits an enzyme involved in DNA synthesis, it might lead to cell cycle arrest and apoptosis .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound .